Cas no 1803807-99-9 (Ethyl 3-fluoro-5-methyl-4-nitrobenzoate)

• Product Name: Ethyl 3-fluoro-5-methyl-4-nitrobenzoate
• CAS No: 1803807-99-9
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 4956660
• Update Time: 2025-10-21

Ethyl 3-fluoro-5-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-5-methyl-4-nitrobenzoate

• Inchi： 1S/C10H10FNO4/c1-3-16-10(13)7-4-6(2)9(12(14)15)8(11)5-7/h4-5H,3H2,1-2H3
• InChI Key： IFSACSPUHIZECA-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-fluoro-5-methyl-4-nitrobenzoate

Ethyl 3-fluoro-5-methyl-4-nitrobenzoate (CAS No. 1803807-99-9)

Ethyl 3-fluoro-5-methyl-4-nitrobenzoate, with the CAS number 1803807-99-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of benzoate esters, characterized by its aromatic ring structure with substituents at specific positions. The presence of a fluorine atom at position 3, a methyl group at position 5, and a nitro group at position 4 makes it a structurally complex molecule with diverse functional groups.

The synthesis of Ethyl 3-fluoro-5-methyl-4-nitrobenzoate involves multi-step organic reactions, often utilizing aromatic substitution and esterification techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing by-products and enhancing yield. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack under specific pH conditions.

One of the most promising applications of Ethyl 3-fluoro-5-methyl-4-nitrobenzoate lies in the field of pharmaceuticals. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, Ethyl 3-fluoro-5-methyl-4-nitrobenzoate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

The environmental impact of Ethyl 3-fluoro-5-methyl-4-nitrobenzoate has also been a topic of interest. Studies on its biodegradation rates under aerobic and anaerobic conditions have provided insights into its eco-friendliness. Results indicate that the compound undergoes rapid microbial degradation under controlled conditions, making it a more sustainable choice compared to traditional alternatives.

From an analytical perspective, the compound's structure lends itself well to various spectroscopic techniques such as UV-Vis spectroscopy and NMR spectroscopy. These methods have been instrumental in confirming the compound's purity and structural integrity during quality control processes.

Recent breakthroughs in computational chemistry have further enhanced our understanding of Ethyl 3-fluoro-5-methyl-4-nitrobenzoate's molecular interactions. Advanced molecular modeling techniques have provided detailed insights into its electronic configuration and reactivity patterns, paving the way for more precise synthetic strategies.

In conclusion, Ethyl 3-fluoro-5-methyl-4-nitrobenzoate (CAS No. 1803807-99-9) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings.